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Compound of Interest

Compound Name: Pomonic acid

Cat. No.: B1590484

Essential Safety and Handling Guide for
Pomonic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for Pomonic acid (CAS 13849-90-6) is not
readily available. The following guidance is based on the general hazards associated with
organic acids of a similar class and should be treated as a conservative approach to ensure
laboratory safety. Always perform a risk assessment before handling any chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Pomonic acid. It outlines operational procedures
and disposal plans to foster a safe and compliant laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Given that Pomonic acid is a carboxylic acid, it should be handled as a potentially hazardous
substance. The primary concerns include skin and eye irritation or damage, and potential
toxicity if ingested. The following PPE is mandatory when handling Pomonic acid.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

) Protects against splashes that
Chemical safety goggles or a

Eye Protection ) can cause serious eye irritation
face shield.
or damage.
Chemical-resistant gloves Prevents skin contact, which

Hand Protection o o
(e.g., nitrile, neoprene). may cause irritation or burns.

Protects against incidental skin
Body Protection Laboratory coat. contact and contamination of

personal clothing.

Safe Handling Procedures

Adherence to proper handling protocols is critical to minimize exposure and ensure a safe
working environment.

Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.

» Ventilation: Handle Pomonic acid in a well-ventilated area, preferably within a chemical
fume hood, to minimize the inhalation of any potential dust or aerosols.

» Dispensing: When weighing or transferring the substance, avoid generating dust.

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the chemical.[1]

» Clothing: Remove any contaminated clothing immediately and wash it before reuse.
First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Table 2: First-Aid Procedures for Pomonic Acid Exposure
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Exposure Route First-Aid Instructions

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately flush the affected area with plenty

i of water for at least 15 minutes while removing
Skin Contact _ _ _ o
contaminated clothing. Seek medical attention if

irritation persists.

Immediately rinse the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Spill Management and Disposal Plan

Proper management of spills and waste is essential for laboratory safety and environmental
protection. Pomonic acid should be treated as hazardous waste.[2]

Spill Response:

Evacuate: Clear the immediate area of the spill.

o Ventilate: Ensure the area is well-ventilated.

o Contain: For solid spills, carefully sweep up the material to avoid generating dust and place it
in a designated, labeled waste container. For liquid spills, absorb with an inert material (e.g.,
sand, vermiculite) and place in the waste container.

o Clean: Clean the spill area thoroughly with soap and water.
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Disposal Protocol:

o Waste Segregation: Collect Pomonic acid waste in a dedicated, clearly labeled hazardous
waste container. Do not mix with other waste streams, especially bases or oxidizing agents.

[2]

o Containerization: Use a high-density polyethylene (HDPE) or other compatible container that
is in good condition with a secure, leak-proof lid.[2]

e Labeling: The container must be labeled "Hazardous Waste" with the full chemical name
"Pomonic acid" and its associated hazards (e.g., "Irritant,” "Corrosive").[2]

o Storage: Store the sealed waste container in a designated, well-ventilated satellite
accumulation area with secondary containment.

» Final Disposal: Arrange for collection by a licensed environmental waste management
contractor. Do not dispose of Pomonic acid down the drain or in regular trash.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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